![molecular formula C10H15NO3 B2920933 1-(2,2-Dimethoxyethyl)-6-methylpyridin-2-one CAS No. 1509525-33-0](/img/structure/B2920933.png)
1-(2,2-Dimethoxyethyl)-6-methylpyridin-2-one
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Overview
Description
There is a compound named “(1-(2,2-Dimethoxyethyl)-1H-pyrazol-4-yl)boronic acid” with a linear formula of C7H13BN2O4 . Another compound, “1-(2,2-Dimethoxyethyl)-5-methoxy-6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid”, has a linear formula of C13H17NO8 .
Synthesis Analysis
A paper titled “Synthesis of New Imidazolidin-2-ones Based on the Reaction of 1-(2,2-Dimethoxyethyl)urea with C-Nucleophiles” discusses the acid-catalyzed reaction of 1-(2,2-dimethoxyethyl)ureas with aromatic and heterocyclic nucleophiles, leading to the formation of new imidazolidin-2-ones .
Molecular Structure Analysis
The molecular weight of “1-(2,2-Dimethoxyethyl)-5-methoxy-6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid” is 315.28 .
Chemical Reactions Analysis
The acid-catalyzed reaction of 1-(2,2-dimethoxyethyl)ureas with aromatic and heterocyclic nucleophiles leads to the formation of new imidazolidin-2-ones .
Physical And Chemical Properties Analysis
The compound “1-(2,2-Dimethoxyethyl)-5-methoxy-6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid” has a molecular weight of 315.28 .
Mechanism of Action
The mechanism of action of DMMP involves its ability to form stable complexes with metal ions. When DMMP binds to metal ions, it undergoes a conformational change that results in a change in its fluorescence properties. This change in fluorescence properties can be used to detect the presence of metal ions in biological systems.
Biochemical and Physiological Effects
DMMP has been shown to have no significant biochemical or physiological effects on living organisms. It is generally considered to be non-toxic and has a low potential for causing harm to living organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMMP is its ability to form stable complexes with metal ions, particularly copper ions. This makes it a useful tool for studying the role of metal ions in biological systems. However, DMMP has some limitations for lab experiments, including its limited solubility in water and its potential for interfering with other fluorescent probes.
Future Directions
There are several future directions for research on DMMP. One area of research could focus on the development of new methods for synthesizing DMMP that are more efficient and cost-effective. Another area of research could focus on the development of new applications for DMMP, such as its use as a fluorescent probe for the detection of other metal ions. Additionally, research could be conducted to explore the potential use of DMMP in medical applications, such as the treatment of metal ion-related diseases.
Synthesis Methods
DMMP can be synthesized using a variety of methods, including the reaction of 2,6-dimethylpyridine with ethyl chloroacetate and sodium methoxide. The resulting product is then treated with dimethyl sulfate and sodium hydroxide to yield DMMP. Another method involves the reaction of 2,6-dimethylpyridine with ethyl chloroformate and sodium methoxide, followed by treatment with dimethylamine and sodium hydroxide.
Scientific Research Applications
DMMP has been extensively studied for its potential applications in scientific research. It is commonly used as a chelating agent for metal ions, particularly copper ions, due to its ability to form stable complexes with these ions. DMMP has also been used as a fluorescent probe for the detection of metal ions in biological systems.
Safety and Hazards
properties
IUPAC Name |
1-(2,2-dimethoxyethyl)-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-8-5-4-6-9(12)11(8)7-10(13-2)14-3/h4-6,10H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTEDYKHXDYLZHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC(=O)N1CC(OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1509525-33-0 |
Source
|
Record name | 1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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